Cas no 177017-69-5 ((2S)-6-methoxytetralin-2-amine)

• Product Name: (2S)-6-methoxytetralin-2-amine
• CAS No: 177017-69-5
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 139013
• PubChem ID: 22831535
• Update Time: 2025-05-28

(2S)-6-methoxytetralin-2-amine Chemical and Physical Properties

Names and Identifiers

• (S)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine
• (2S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-2-amine
• (S)-2-Amino-1,2,3,4-tetrahydro-6-methoxy-naphthalene
• 2-Naphthalenamine,1,2,3,4-tetrahydro-6-methoxy-, (2S)-
• (2S)-6-METHOXY-2-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• (S)-2-Amino-1,2,3,4-tetrahydro-6-methoxy-naphthale
• 2-Naphthalenamine,1,2,3,4-tetrahydro-6-methoxy-, (S)-
• AG-E-27379
• CTK4D6393
• I14-14523
• PubChem23247
• (2S)-1,2,3,4-Tetrahydro-6-methoxy-2-naphthalenamine
• 6-Methoxy-2-aminotetralin
• (S)-6-METHOXY-2-AMINOTETRALIN
• (S)-(-)-6-METHOXY 2-AMINOTETRALIN
• (S)-1,2,3,4-Tetrahydro-6-methoxy-2-naphthalenamine
• (S)-2-Amino-1,2,3,4-Tetrahydro-6-Methoxynaphthalene
• (s)-2-amino-6-methoxy-1,2,3,4-tetrahydronaphthalene
• (2S)-6-methoxytetralin-2-amine
• PD039225
• (2S)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-ylamine
• DTXSID60628466
• MFCD00671650
• AC-27719
• A3932
• (S)-6-Methoxy-2-Aminotetralin; (S)-2-Amino-6-Methoxy-1,2,3,4-Tetrahydronaphthalene; 6-Methoxy-2-Aminotetralin; (S)-2-Amino-1,2,3,4-Tetrahydro-6-Methoxy-Naphthale; (2S)-6-methoxy-1,2,3,4-tetrahydronaphthalen-2-amine
• 2-Naphthalenamine, 1,2,3,4-tetrahydro-6-methoxy-, (2S)-
• AKOS022181207
• 177017-69-5
• SCHEMBL19900934

• Inchi： 1S/C11H15NO/c1-13-11-5-3-8-6-10(12)4-2-9(8)7-11/h3,5,7,10H,2,4,6,12H2,1H3/t10-/m0/s1
• InChI Key： WASIYUSITZITPW-JTQLQIEISA-N
• SMILES： O(C)C1C=CC2=C(C=1)CC[C@@H](C2)N

Computed Properties

• Exact Mass: 177.11500
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.056
• Boiling Point: 299.6 ºC at 760 mmHg
• Flash Point: 139.7 ºC
• Refractive Index: 1.547
• PSA: 35.25000
• LogP: 2.21150

Additional information on (2S)-6-methoxytetralin-2-amine

Recent Advances in the Study of (2S)-6-methoxytetralin-2-amine (CAS: 177017-69-5) in Chemical Biology and Pharmaceutical Research

The compound (2S)-6-methoxytetralin-2-amine (CAS: 177017-69-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amine, characterized by its tetralin core structure and methoxy substitution, has been the subject of numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The latest research highlights its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of central nervous system (CNS) targets.

Recent studies have focused on the optimization of synthetic routes for (2S)-6-methoxytetralin-2-amine to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel asymmetric synthesis method utilizing chiral auxiliaries, achieving an enantiomeric excess (ee) of over 98%. This advancement is critical for ensuring the compound's suitability in drug development, where stereochemical purity is paramount. Additionally, computational studies have provided insights into the compound's conformational stability and its interactions with biological targets, further supporting its potential as a scaffold for drug design.

Pharmacological investigations have revealed that (2S)-6-methoxytetralin-2-amine exhibits notable affinity for serotonin and dopamine receptors, suggesting its utility in the treatment of neuropsychiatric disorders such as depression and Parkinson's disease. In vitro and in vivo studies conducted in 2024 demonstrated its ability to modulate neurotransmitter release and receptor activation, with minimal off-target effects. These findings position the compound as a promising candidate for further preclinical development, particularly in the context of CNS-targeted therapies.

Beyond its neurological applications, (2S)-6-methoxytetralin-2-amine has also been explored for its anti-inflammatory and antioxidant properties. A recent study published in Bioorganic & Medicinal Chemistry Letters identified its potential to inhibit pro-inflammatory cytokines and reactive oxygen species (ROS) production, opening new avenues for its use in treating chronic inflammatory conditions. The compound's dual functionality as a neuromodulator and anti-inflammatory agent underscores its versatility and broad therapeutic potential.

In conclusion, the latest research on (2S)-6-methoxytetralin-2-amine (CAS: 177017-69-5) highlights its multifaceted role in drug discovery and development. Advances in synthetic chemistry, coupled with a deeper understanding of its pharmacological mechanisms, have solidified its position as a valuable tool in chemical biology and a promising lead compound for pharmaceutical applications. Future studies are expected to focus on clinical translation and the exploration of derivative compounds to enhance efficacy and reduce potential side effects.